Cas no 1089280-11-4 ((S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione)

• Product Name: (S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione
• CAS No: 1089280-11-4
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD20526988
• CID: 4560266
• PubChem ID: 59452568
• Update Time: 2025-10-29

(S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione Chemical and Physical Properties

Names and Identifiers

• (S)-8-BENZYLHEXAHYDROPYRAZINO[2,1-C][1,4]OXAZINE-6,7-DIONE
• (9aS)-8-benzyl-3,4,9,9a-tetrahydro-1H-pyrazino[2,1-c][1,4]oxazine-6,7-dione
• W13233
• (9aS)-8-benzyl-octahydropyrazino[2,1-c][1,4]oxazine-6,7-dione
• (9aS)-8-(phenylmethyl) hexahydropyrazino[2,1-c][1,4]oxazine-6,7-dione
• (9aS)-8-(phenylmethyl)hexahydropyrazino[2,1-c][1,4]oxazine-6,7-dione
• MFCD20526988
• 1089280-11-4
• CS-0038475
• SCHEMBL310229
• OLQKXQMOHXDQKJ-LBPRGKRZSA-N
• AS-70620
• AKOS030628454
• (S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione

• MDL： MFCD20526988
• Inchi： 1S/C14H16N2O3/c17-13-14(18)16-6-7-19-10-12(16)9-15(13)8-11-4-2-1-3-5-11/h1-5,12H,6-10H2/t12-/m0/s1
• InChI Key： OLQKXQMOHXDQKJ-LBPRGKRZSA-N
• SMILES： O1CCN2C(C(N(CC3C=CC=CC=3)C[C@H]2C1)=O)=O

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8

Additional information on (S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione

Exploring the Unique Properties and Applications of (S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione (CAS No. 1089280-11-4)

In the realm of organic chemistry and pharmaceutical research, (S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione (CAS No. 1089280-11-4) stands out as a compound of significant interest. This heterocyclic molecule, characterized by its intricate pyrazino-oxazine core, has garnered attention for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its unique structural features, which contribute to its reactivity and functional versatility.

The compound's benzyl-substituted hexahydropyrazinooxazine framework is particularly noteworthy. This structural motif is often associated with bioactivity, making it a valuable scaffold in medicinal chemistry. Recent studies have highlighted its role as a precursor in synthesizing novel enzyme inhibitors and receptor modulators, aligning with current trends in targeted therapy development. The chiral (S)-configuration at the benzyl position further enhances its selectivity, a critical factor in designing stereospecific pharmaceuticals.

One of the most searched questions in scientific forums revolves around the synthetic routes for (S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione. Optimized methodologies often involve multi-step reactions, including cyclocondensation and asymmetric hydrogenation, to achieve high enantiomeric purity. These processes are frequently discussed in the context of green chemistry, as researchers seek to minimize environmental impact while maintaining yield efficiency—a topic of growing importance in 2024.

From an analytical perspective, the compound's dione functionality provides distinct spectroscopic signatures, facilitating characterization via NMR and mass spectrometry. This aspect is crucial for quality control in industrial settings, where batch-to-batch consistency is paramount. The thermal stability of this heterobicyclic system also makes it suitable for investigations in high-performance materials, particularly in polymer science applications requiring heat-resistant components.

In the context of current pharmaceutical trends, the pyrazino[2,1-c][1,4]oxazine core has been identified as a privileged structure in CNS drug development. This aligns with increasing global focus on neurological disorders, as evidenced by rising search volumes for blood-brain barrier permeable compounds. While specific clinical applications of this compound remain proprietary, its structural analogs show promise in addressing challenges related to neurodegenerative disease targets.

The commercial availability of CAS 1089280-11-4 through specialty chemical suppliers has enabled broader academic and industrial research. Procurement trends indicate growing demand for chiral building blocks with documented stereochemical purity—a reflection of the pharmaceutical industry's emphasis on enantioselective synthesis. This compound's shelf stability and solubility profile in common organic solvents further enhance its practicality for laboratory use.

Emerging computational chemistry approaches have facilitated molecular docking studies with this scaffold, particularly examining its potential hydrogen-bonding interactions with biological targets. Such in silico analyses, frequently searched by medicinal chemists, help prioritize experimental investigations and reduce development timelines. The compound's balanced lipophilicity, as predicted by cheminformatics tools, suggests favorable ADME properties—a key consideration in preclinical development.

From a regulatory standpoint, proper handling of (S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione requires standard laboratory safety protocols. Material safety data sheets emphasize standard precautions for organic compounds, without any special restrictions that would limit research applications. This accessibility positions it favorably compared to more regulated structural analogs in pharmaceutical exploration.

Looking ahead, the scientific community anticipates expanded structure-activity relationship studies around this polycyclic framework. With increasing interest in fused heterocycles as bioactive cores—a trending topic in recent chemistry publications—this compound serves as an excellent case study in scaffold diversification techniques. Its synthetic versatility may lead to novel derivatives addressing unmet medical needs, particularly in areas like precision medicine and personalized therapeutics.

In conclusion, (S)-8-Benzylhexahydropyrazino[2,1-C][1,4]oxazine-6,7-dione represents a fascinating intersection of synthetic chemistry and drug discovery potential. Its well-defined stereochemistry, coupled with the structural complexity of its bicyclic system, offers numerous opportunities for innovation. As research continues to uncover its full potential, this compound will likely remain a subject of active investigation across multiple scientific disciplines.